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Compound of Interest

Compound Name: 1-Bromodecane-d4

Cat. No.: B12315415

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Bromodecane-d4. Due to the limited availability of direct experimental data for this specific
deuterated compound, this guide presents estimated values based on the known properties of
its non-deuterated analog, 1-bromodecane, and the general effects of deuteration on n-
alkanes. Detailed experimental protocols for the determination of these properties are also
provided.

Core Physical Properties

The introduction of deuterium in place of protium (*H) can lead to subtle but measurable
changes in the physical properties of a molecule. These differences, known as isotopic effects,
arise from the greater mass of deuterium and the stronger, shorter carbon-deuterium (C-D)
bond compared to the carbon-hydrogen (C-H) bond. For n-alkanes, deuteration typically leads
to a slight decrease in the boiling point and a more complex, less predictable effect on the
melting point.[1]

The following table summarizes the key physical properties of 1-Bromodecane-d4, with
estimated values derived from the properties of 1-bromodecane.
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. 1-Bromodecane (Non- Estimated 1-

Physical Property
deuterated) Bromodecane-d4
Molecular Formula C1oH21Br C10H17D4Br
Molecular Weight 221.18 g/mol [2][3][4] ~225.20 g/mol
- ) 238 °C (at 1013 mbar)[4][5][6] ]

Boiling Point 7] Slightly lower than 238 °C
Melting Point -29.6 °C to -30 °C[4][6]1[7] May vary slightly from -30 °C

_ ~1.060 - 1.07 g/cm3 (at 20-25 ] )
Density Slightly higher than 1.07 g/cm?3
*O)4II=16]7]

Refractive Index (n20/D) ~1.456 Similar to 1.456

Insoluble in water; soluble in ) )
- ] ) Insoluble in water; soluble in
Solubility organic solvents like ethanol

organic solvents.
and ether.[8][9]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical
properties of liquid compounds such as 1-Bromodecane-d4.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

Method: Thiele Tube Method[10][11]
This micro-method is suitable for small sample volumes.

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
heating source (Bunsen burner or oil bath).

e Procedure:
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o Fill the small test tube to about half-full with the liquid sample of 1-Bromodecane-d4.
o Place the capillary tube into the test tube with the open end down.

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Place the assembly into the Thiele tube containing heating oil, making sure the sample is
immersed.

o Gently heat the side arm of the Thiele tube.

o Observe a stream of bubbles emerging from the capillary tube as the liquid heats up and
expels the trapped air.

o Continue heating until a continuous and rapid stream of bubbles is observed.
o Remove the heat and allow the apparatus to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is the boiling
point. Record this temperature.

Determination of Density

Density is the mass of a substance per unit volume.
Method: Pycnometer or Graduated Cylinder and Balance[12][13][14][15]
o Apparatus: Pycnometer or a graduated cylinder, and an analytical balance.
» Procedure:
o Carefully weigh a clean, dry pycnometer or graduated cylinder.

o Fill the container with a known volume of 1-Bromodecane-d4, taking care to avoid air
bubbles.

o Weigh the container with the liquid.
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o The mass of the liquid is the difference between the two weighings.
o Calculate the density by dividing the mass of the liquid by its volume.

o Ensure the measurement is performed at a constant, recorded temperature as density is
temperature-dependent.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when
entering a material.

Method: Abbe Refractometer[16][17][18][19]
o Apparatus: Abbe refractometer, light source, and a constant temperature water bath.
e Procedure:

o Ensure the prism of the refractometer is clean and dry.

o Calibrate the instrument using a standard sample with a known refractive index.

o Place a few drops of 1-Bromodecane-d4 onto the prism.

o Close the prism and allow the sample to reach the desired temperature, typically 20°C, by
circulating water from the water bath.

o Adjust the light source and focus the eyepiece to see a clear borderline between light and
dark fields.

o Align the borderline with the crosshairs in the eyepiece.

o Read the refractive index value from the scale.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Method: Qualitative Solubility Test[20][21][22][23][24]
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o Apparatus: Small test tubes, a vortex mixer (optional).

e Procedure:

[¢]

Place a small amount (e.g., 0.1 mL) of 1-Bromodecane-d4 into a test tube.

o Add approximately 1 mL of the solvent to be tested (e.g., water, ethanol, ether, acetone) in
small portions.

o After each addition, shake the test tube vigorously.

o Observe whether the liquid forms a single homogeneous phase (soluble) or remains as
separate layers (insoluble).

o Record the solubility in each solvent.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physical characterization of 1-
Bromodecane-d4.
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Figure 1: Experimental Workflow for Physical Property Determination of 1-Bromodecane-d4
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Figure 1: Experimental Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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